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Spectroscopic and Physicochemical Data

The table below summarizes the key identified data for Diazodiphenylmethane (CAS # 883-40-9).

Property Value / Description

Molecular
Formula

C13H10N2 [1] [2] [3]

Molecular
Weight

194.23 g·mol⁻¹ [1] [2] [3]

Appearance Red-black crystals [2]

Melting Point 30 °C [2]

Mass
Spectrum

Available via NIST Mass Spectrometry Data Center (MS number: 33954). The

spectrum itself is viewable online but cannot be downloaded due to licensing [1].

UV-Vis
Absorption

The compound has an intense purple-red color in solution [4]. A specific absorption

maximum (λmax) can be determined experimentally but a literature value is not

provided in the sources.

HPLC
Analysis

Can be analyzed by reverse-phase HPLC. A documented method uses a Newcrom
R1 column with a mobile phase of acetonitrile, water, and phosphoric acid
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Property Value / Description

(replaceable with formic acid for MS compatibility) [3].

Experimental Protocols

Synthesis of Diphenyldiazomethane

The following workflow details the synthesis via oxidation of benzophenone hydrazone, adaptable for both

batch and continuous-flow processes.
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Diagram of the synthesis pathway for Diphenyldiazomethane.

Key Reagent Preparation: The synthesis starts with the preparation of benzophenone hydrazone
from benzophenone and hydrazine [2] [4].
Oxidation Reaction: The hydrazone is oxidized to form diphenyldiazomethane. Multiple oxidizing

systems can be used:
Traditional Batch Method: Oxidation with mercury(II) oxide in diethyl ether with a basic

catalyst [2]. An improved procedure uses oxalyl chloride [2]. An alternative employs peracetic
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acid with a base and a trace of iodine, which can be performed in a single organic solvent or a

two-phase system with a phase-transfer catalyst [5].
Modern Continuous-Flow Method: This approach uses an Omura-Sharma-Swern oxidation
with trifluoroacetic anhydride (TFAA) and DMSO as the oxidizing system, and N,N-
diisopropylethylamine (DIPEA) as the base [4]. This method is particularly suited for

controlled, small-scale synthesis and optimization studies [4].

Quantitative Analysis by UV-Vis Spectroscopy

The intense color of the product allows for easy quantification.

Procedure: The synthesized diphenyldiazomethane is collected in dichloromethane (DCM). The
visible absorption spectrum of this solution is measured using a UV-Vis spectrometer to determine the

wavelength of maximum absorbance (λmax) [4].

Quantification: The concentration of diphenyldiazomethane in the effluent stream can be calculated

using the Beer-Lambert law, allowing researchers to monitor reaction yield and optimize parameters
like flow rates and reagent ratios [4].

Important Handling and Safety Notes

Instability: Diazodiphenylmethane is noted as an unstable compound and should be handled with

appropriate safety precautions [2].
General Diazo Compound Hazard: While diazodiphenylmethane is relatively stable, simpler diazo

compounds (like diazomethane) are highly toxic and explosively reactive [6]. Always consult specific
Material Safety Data Sheets (MSDS) before working with any diazo compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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